102-32-9

3,4-Dihydroxyphenylacetic acid

In Stock

• CAS RN:
• 102-32-9

• Formula:
• C8H8O4

• InChI:
• InChI=1S/C8H8O4/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3,9-10H,4H2,(H,11,12)

• InChIKey:
• CFFZDZCDUFSOFZ-UHFFFAOYSA-N

• 3,4-dihydroxyphenylacetic acid (DOPAC) is a metabolite of dopamine formed through deamination by monoamine oxidase (MAO). DOPAC is further metabolized by catechol-O-methyltransferase (COMT) to form homovanillic acid, and DOPAC levels are increased 5- to 6-fold compared to wild-type in the nucleus accumbens, striatum, and prefrontal cortex of COMT knockout mice. DOPAC oxidation is catalyzed by α-synuclein and oxidized DOPAC binds to monomeric α-synuclein preventing fibrillation. In vivo, foot shock stress increases DOPAC levels relative to control by approximately 45% in the prefrontal cortex and by 15% in the olfactory tubercles and ventral tegmental area (VTA) in rats.
  3,4-Dihydroxyphenylacetic acid analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  3,4-dihydroxyphenylacetic acid (DOPAC) is a norm...

Methyl 2-amino-6-ethylbenzoate

Usually In Stock

• CAS RN:
• 123102-32-9

• Formula:
• C10H13NO2

• InChI:
• InChI=1S/C10H13NO2/c1-3-7-5-4-6-8(11)9(7)10(12)13-2/h4-6H,3,11H2,1-2H3

• InChIKey:
• OMMJBWVEDDPACZ-UHFFFAOYSA-N

• Methyl 2-amino-6-ethylbenzoate is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.

6-(2-hydroxy-5-methoxyphenyl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one

• CAS RN:
• 327102-32-9

• Formula:
• C22H24N2O3

• InChI:
• InChI=1S/C22H24N2O3/c1-22(2)11-17-20(19(26)12-22)21(14-10-13(27-3)8-9-18(14)25)24-16-7-5-4-6-15(16)23-17/h4-10,21,23-25H,11-12H2,1-3H3

• InChIKey:
• HJOXXCYDDPBJNJ-UHFFFAOYSA-N

• 6-(2-hydroxy-5-methoxyphenyl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one is a useful research compound. Its molecular formula is C22H24N2O3 and its molecular weight is 364.4g/mol. The purity is usually 95%.

2-((2-Hydroxyethyl)amino)nicotinonitrile

In Stock

• CAS RN:
• 440102-32-9

• Formula:
• C8H9N3O

• InChI:
• InChI=1S/C8H9N3O/c9-6-7-2-1-3-10-8(7)11-4-5-12/h1-3,12H,4-5H2,(H,10,11)

• InChIKey:
• WSLQHHGQBZIPEU-UHFFFAOYSA-N

• 2-(2-Hydroxyethylamino)nicotinonitrile
  
  

methyl [8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-fluorobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl]acetate

In Stock

• CAS RN:
• 1019102-32-9

• Formula:
• C21H21FN6O4

• InChI:
• InChI=1S/C21H21FN6O4/c1-12-9-13(2)28(24-12)20-23-18-17(26(20)10-14-7-5-6-8-15(14)22)19(30)27(11-16(29)32-4)21(31)25(18)3/h5-9H,10-11H2,1-4H3

• InChIKey:
• CSEKUPKYIJJAOG-UHFFFAOYSA-N

• Methyl [8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-fluorobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl]acetate is a useful research compound. Its molecular formula is C21H21FN6O4 and its molecular weight is 440.435. The purity is usually 95%.